Cas no 2138015-22-0 (methyl 4-(2-aminopyrimidin-5-yl)-5-hydroxy-1-methyl-1H-pyrazole-3-carboxylate)

• Product Name: methyl 4-(2-aminopyrimidin-5-yl)-5-hydroxy-1-methyl-1H-pyrazole-3-carboxylate
• CAS No: 2138015-22-0
• MF: C₁₀H₁₁N₅O₃
• MW: 249.226041078568
• CID: 5891009
• PubChem ID: 165477340
• Update Time: 2025-10-18

methyl 4-(2-aminopyrimidin-5-yl)-5-hydroxy-1-methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-767179
• 2138015-22-0
• methyl 4-(2-aminopyrimidin-5-yl)-5-hydroxy-1-methyl-1H-pyrazole-3-carboxylate

• Inchi： 1S/C10H11N5O3/c1-15-8(16)6(7(14-15)9(17)18-2)5-3-12-10(11)13-4-5/h3-4,14H,1-2H3,(H2,11,12,13)
• InChI Key： XZUCFEPKBMBNTM-UHFFFAOYSA-N
• SMILES： O=C1C(C2=CN=C(N)N=C2)=C(C(=O)OC)NN1C

Computed Properties

• Exact Mass: 249.08618923g/mol
• Monoisotopic Mass: 249.08618923g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 110Ų

Additional information on methyl 4-(2-aminopyrimidin-5-yl)-5-hydroxy-1-methyl-1H-pyrazole-3-carboxylate

Methyl 4-(2-aminopyrimidin-5-yl)-5-hydroxy-1-methyl-1H-pyrazole-3-carboxylate (CAS No. 2138015-22-0): A Comprehensive Overview

Methyl 4-(2-aminopyrimidin-5-yl)-5-hydroxy-1-methyl-1H-pyrazole-3-carboxylate, identified by its CAS number 2138015-22-0, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential biological activities and structural diversity. The intricate arrangement of nitrogen and oxygen atoms within its molecular framework suggests a high degree of reactivity, making it a valuable candidate for further exploration in drug discovery and development.

The structural motif of Methyl 4-(2-amino-pyrimidin-5-yl)-5-hydroxy-1-methyl-pyrazole-3-carboxylate encompasses several key pharmacophoric elements that are frequently associated with biological activity. Specifically, the presence of a pyrazole ring substituted with a hydroxymethyl group at the 5-position and an amino group at the 2-position of the pyrimidine moiety contributes to its unique chemical profile. These functional groups not only enhance the compound's solubility and bioavailability but also provide multiple sites for interaction with biological targets, such as enzymes and receptors.

In recent years, there has been growing interest in the development of small molecule inhibitors targeting various therapeutic pathways. The compound Methyl 4-(2-amino-pyrimidin-5-yl)-5-hydroxy-1-methyl-pyrazole-3-carboxylate has been explored in the context of its potential inhibitory effects on several key enzymes involved in cancer metabolism and signal transduction. For instance, studies have indicated that this compound may exhibit inhibitory activity against pyruvate kinase, an enzyme critical for energy metabolism in tumor cells. By disrupting normal metabolic pathways, such inhibitors can induce apoptosis or hinder tumor growth, offering a promising therapeutic approach.

The< strong>pyrazole core of Methyl 4-(2-amino-pyrimidin-5-yl)-5-hydroxy-1-methyl-pyrazole-3-carboxylate is also known to interact with various biological targets, including kinases and other enzymes implicated in inflammatory responses. Recent research has highlighted the role of pyrazole derivatives in modulating inflammatory pathways by inhibiting key mediators such as cyclooxygenase (COX) and lipoxygenase (LOX). The hydroxymethyl group at the 5-position of the pyrazole ring is particularly noteworthy, as it can engage in hydrogen bonding interactions with biological targets, thereby enhancing binding affinity and specificity.

The< strong>aminopyrimidine moiety present in this compound further extends its potential therapeutic applications. Pyrimidine derivatives are well-documented for their role in antiviral, antibacterial, and anticancer therapies. The amino group at the 2-position of the pyrimidine ring provides a site for further functionalization, allowing for the synthesis of analogs with enhanced pharmacological properties. For example, modifications at this position can influence solubility, metabolic stability, and target specificity, making it possible to fine-tune the compound's biological activity.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates like Methyl 4-(2-amino-pyrimidin-5-yl)-5-hydroxy-1-methyl-pyrazole-3-carboxylate. Molecular docking studies have been instrumental in predicting binding interactions between this compound and various biological targets. These studies have revealed that it may interact with proteins involved in DNA replication and repair, suggesting its potential as an antimetabolite or chemotherapeutic agent. Additionally, computational modeling has helped identify key structural features responsible for its observed activities, guiding further optimization efforts.

The synthesis of Methyl 4-(2-amino-pyrimidin-5-yl)-5-hydroxy-1-methyl-pyrazole-3-carboxylate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include condensation reactions between appropriately substituted pyrazole derivatives and amino-pyrimidine precursors under controlled pH and temperature conditions. The introduction of the hydroxymethyl group at the 5-position typically involves reduction reactions using reducing agents such as sodium borohydride or lithium aluminum hydride.

In conclusion, Methyl 4-(2-amino-pyrimidin-5-yi)-l-methy-l-H-pyr azole-l -carboxylate (CAS No. 2138015--22--0) represents a promising candidate for further exploration in pharmaceutical research due to its unique structural features and potential biological activities. Its ability to interact with key enzymes and receptors involved in cancer metabolism and inflammatory responses makes it an attractive target for drug development. Continued investigation into its pharmacological properties will likely uncover new therapeutic applications and contribute to advancements in medicinal chemistry.